Cas no 328-75-6 (3,5-Bis(Trifluoromethyl)nitrobenzene)

• Product Name: 3,5-Bis(Trifluoromethyl)nitrobenzene
• CAS No: 328-75-6
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• MDL: MFCD00000384
• CID: 36877
• PubChem ID: 87564342
• Update Time: 2025-11-02

3,5-Bis(Trifluoromethyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-3,5-bis(trifluoromethyl)benzene
• 3,5-Bis(trifluoromethyl)nitrobenzene
• 1,3-BIS(TRIFLUOROMETHYL)-5-NITROBENZENE
• 3.5-Di(trifluoromethylnitro)benzene
• 1-Nitro-3,5-bis-trifluormethyl-benzol
• 1-nitro-3,5-bis-trifluoromethyl-benzene
• 3,5-bistrifluoromethylnitrobenzene
• m-Xylene, a,a,a,a',a',a'-hexafluoro-5-nitro- (8CI)
• 3,5-Di(trifluoromethyl)nitrobenzene
• AM61906
• AC-7493
• PS-10420
• AKOS015852813
• NS00041537
• 3,5-bis-(Trifluoromethyl)nitrobenzene
• AI3-28915
• 5-Nitro-1,3-bis(trifluoromethyl)benzene
• W-106812
• .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexafluoro-5-nitro-m-xylene
• FT-0614468
• GMUWJDVVXLBMEZ-UHFFFAOYSA-
• 3,5-bis-trifluoromethylnitrobenzene
• SY020745
• B1422
• 3,5-bis(trifluoromethyl) nitrobenzene
• EINECS 206-336-6
• alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-5-nitroxylene
• SCHEMBL1996062
• InChI=1/C8H3F6NO2/c9-7(10,11)4-1-5(8(12,13)14)3-6(2-4)15(16)17/h1-3H
• A821480
• MFCD00000384
• 328-75-6
• A5876
• DTXSID80186472
• CS-W012526
• 1-Nitro-3,5-bis(trifluoromethyl)benzene #
• Benzene, 1-nitro-3,5-bis(trifluoromethyl)-
• 3,5-Bis(trifluoromethyl)nitrobenzene,98%
• DTXCID90108963
• 206-336-6
• 3,5-Bis(Trifluoromethyl)nitrobenzene

• MDL： MFCD00000384
• Inchi： 1S/C8H3F6NO2/c9-7(10,11)4-1-5(8(12,13)14)3-6(2-4)15(16)17/h1-3H
• InChI Key： GMUWJDVVXLBMEZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1)[N+](=O)[O-])(F)F
• BRN： 1998251

Computed Properties

• Exact Mass: 259.00700
• Monoisotopic Mass: 259.00679731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.535
• Boiling Point: 72°C/6.8mmHg
• Flash Point: 77 ºC
• Refractive Index: 1.426-1.428
• PSA: 45.82000
• LogP: 4.15560
• Solubility: Not available

3,5-Bis(Trifluoromethyl)nitrobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H227
• Warning Statement： P210,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 3,5-Bis(Trifluoromethyl)nitrobenzene

Comprehensive Analysis of 3,5-Bis(Trifluoromethyl)nitrobenzene (CAS No. 328-75-6): Properties, Applications, and Industry Trends

3,5-Bis(Trifluoromethyl)nitrobenzene (CAS No. 328-75-6) is a fluorinated aromatic compound widely recognized for its unique chemical properties and versatility in organic synthesis. With the increasing demand for high-performance fluorinated intermediates, this compound has garnered significant attention in pharmaceuticals, agrochemicals, and advanced material research. Its molecular structure, featuring two trifluoromethyl groups and a nitro substituent, enables exceptional reactivity in cross-coupling reactions and catalytic processes.

The compound's thermal stability and electron-withdrawing characteristics make it a preferred choice for designing specialty chemicals. Recent studies highlight its role in developing next-generation electronic materials, particularly in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). Researchers are also exploring its potential in sustainable chemistry, aligning with global trends toward green synthesis and reduced environmental impact.

In the pharmaceutical sector, 3,5-Bis(Trifluoromethyl)nitrobenzene serves as a key intermediate for active pharmaceutical ingredients (APIs). Its trifluoromethyl groups enhance metabolic stability and bioavailability, addressing common challenges in drug development. Industry reports indicate growing interest in its derivatives for anticancer and antiviral applications, reflecting broader market demands for innovative therapeutics.

From an industrial perspective, manufacturers prioritize high-purity synthesis methods to meet stringent quality standards. Advanced techniques like continuous flow chemistry and catalytic hydrogenation are being adopted to optimize production efficiency. Safety protocols emphasize proper handling to ensure workplace compliance, though the compound is not classified under restricted categories.

Environmental considerations are critical when discussing fluorinated compounds. Recent regulatory frameworks, such as the EU's PFAS restrictions, have spurred innovation in degradable alternatives. However, 3,5-Bis(Trifluoromethyl)nitrobenzene remains compliant with current guidelines due to its targeted applications and controlled usage patterns.

Market analysts project steady growth for this niche chemical, driven by expanding R&D investments in fluorine chemistry. Emerging economies are witnessing increased adoption in agrochemical formulations, particularly for crop protection products with enhanced efficacy. The compound's compatibility with precision agriculture technologies further boosts its commercial viability.

For researchers seeking detailed technical data, the compound's spectroscopic profiles (including NMR and FT-IR spectra) are well-documented in scientific literature. Computational chemistry studies have also modeled its molecular electrostatic potential, aiding in the design of novel derivatives. These resources support the compound's integration into cutting-edge material science projects.

Quality control measures for CAS No. 328-75-6 typically involve HPLC analysis and mass spectrometry to verify purity. Leading suppliers provide certificates of analysis (CoA) with batch-specific data, ensuring transparency for end-users. Storage recommendations generally advise protection from moisture and prolonged light exposure to maintain stability.

In conclusion, 3,5-Bis(Trifluoromethyl)nitrobenzene represents a critical building block in modern chemical innovation. Its multifaceted applications across industries, combined with ongoing research into value-added derivatives, position it as a compound of enduring significance in specialty chemicals markets worldwide.